![molecular formula C7H3Br2F2NO2 B581210 4,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxol-5-amine CAS No. 1037763-48-6](/img/structure/B581210.png)
4,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxol-5-amine” is a chemical compound used as a reactant in the preparation of indole derivatives for treatment of HCV and related viral infections .
Molecular Structure Analysis
The molecular formula of “4,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxol-5-amine” is C7H3Br2F2NO2. It contains bromine, fluorine, nitrogen, and oxygen atoms attached to a benzodioxole ring.Chemical Reactions Analysis
As a reactant, “4,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxol-5-amine” is used in the preparation of indole derivatives for treatment of HCV and related viral infections . The specific reactions it undergoes would depend on the other reactants and conditions used.Physical And Chemical Properties Analysis
The compound is a liquid at room temperature . It has a molecular weight of 330.91. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Regioflexible Substitution
In a study by Schlosser and Heiss (2003), the regioflexible substitution of difluorobenzenes, including compounds similar to "4,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxol-5-amine", was explored. The research demonstrated the versatility of organometallic methods in achieving selective conversions of fluorinated benzenes to various substituted benzoic acids and bromobenzoic acids, showcasing the potential for chemical synthesis and modifications of complex fluorinated compounds (Schlosser & Heiss, 2003).
Synthon for Chemoselective Preparation
Colella et al. (2018) discussed the use of 1,3-dibromo-1,1-difluoro-2-propanone as a synthon for the chemoselective preparation of bromodifluoromethyl thiazoles, highlighting the compound's utility in drug discovery programs. This indicates the potential for "4,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxol-5-amine" to serve as a precursor or intermediate in the synthesis of biologically relevant molecules (Colella et al., 2018).
Dibenzo[d,f][1,3]dioxepines Synthesis
Research by Dallacker and Coerver (1983) on the synthesis and reactions of dibenzo[d,f][1,3]dioxepines, which share structural similarities with "4,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxol-5-amine", provides insights into the synthetic routes and chemical reactivity of such compounds. The study highlighted the high SE-reactivity of these compounds and their potential applications in organic synthesis (Dallacker & Coerver, 1983).
Nucleophilic Reactivity Investigation
Chugunova et al. (2021) investigated the nucleophilic reactivity of "4,6-Dichloro-5-Nitrobenzofuroxan" and its amino derivatives, which could provide a framework for understanding the reactivity and potential chemical transformations of "4,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxol-5-amine" in the presence of nucleophiles. This research could guide the development of new synthetic methodologies and the exploration of reaction mechanisms (Chugunova et al., 2021).
Safety And Hazards
properties
IUPAC Name |
4,6-dibromo-2,2-difluoro-1,3-benzodioxol-5-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Br2F2NO2/c8-2-1-3-6(4(9)5(2)12)14-7(10,11)13-3/h1H,12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFCPODBJJBRXPL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=C(C(=C1Br)N)Br)OC(O2)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Br2F2NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90681483 |
Source
|
Record name | 4,6-Dibromo-2,2-difluoro-2H-1,3-benzodioxol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90681483 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.91 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxol-5-amine | |
CAS RN |
1037763-48-6 |
Source
|
Record name | 4,6-Dibromo-2,2-difluoro-2H-1,3-benzodioxol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90681483 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.